Cas no 17285-04-0 (Pyridazine,3-chloro-6-(2,4-dichlorophenoxy)-)
17285-04-0 structure
Product Name:Pyridazine,3-chloro-6-(2,4-dichlorophenoxy)-
CAS No:17285-04-0
MF:C10H5Cl3N2O
MW:275.518499135971
CID:208864
PubChem ID:351689
Update Time:2025-04-19
Pyridazine,3-chloro-6-(2,4-dichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine,3-chloro-6-(2,4-dichlorophenoxy)-
- 3-chloro-6-(2,4-dichlorophenoxy)pyridazine
- Pyridazine, 6-chloro-3-(2,4-dichlorophenoxy)-
- 17285-04-0
- AKOS009038499
- 3-Chloro-6-(2,4-dichlorophenoxy)pyridazine #
- 3-chloro-6-(2,4-dichloro-phenoxy)-pyridazine
- DTXSID40326019
- NSC522666
- SCHEMBL10639618
- NSC-522666
- A1-02643
- ROKFZANCQJEGQA-UHFFFAOYSA-N
- Pyridazine, 3-chloro-6-(2,4-dichlorophenoxy)-
-
- Inchi: 1S/C10H5Cl3N2O/c11-6-1-2-8(7(12)5-6)16-10-4-3-9(13)14-15-10/h1-5H
- InChI Key: ROKFZANCQJEGQA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OC1=CC=C(N=N1)Cl)Cl
Computed Properties
- Exact Mass: 273.94695
- Monoisotopic Mass: 273.946746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyridazine,3-chloro-6-(2,4-dichlorophenoxy)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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